![molecular formula C19H19FN2O3S B2748866 2-(benzylthio)-N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide CAS No. 954699-89-9](/img/structure/B2748866.png)
2-(benzylthio)-N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
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Description
2-(benzylthio)-N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Linezolid, which is a synthetic antibiotic used to treat infections caused by Gram-positive bacteria.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
The compound's derivatives have been synthesized and evaluated for various pharmacological activities. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide exhibited significant anti-inflammatory activity (Sunder & Maleraju, 2013). These findings are important for the development of new anti-inflammatory agents.
Antipsychotic Potential
Some derivatives, such as 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, were found to have an antipsychotic-like profile in animal behavior tests. Interestingly, they did not interact with dopamine receptors, unlike clinically available antipsychotic agents (Wise et al., 1987). This suggests potential applications in psychiatric medicine with a different mechanism of action from existing drugs.
Antimicrobial and Antifungal Activities
Novel series derived from 2-(1H-benzimidazol-2-ylsulfanyl) -N-(4-oxo-2-phenyl-thiazolidin-3yl) acetamides showed promising antibacterial activity against various bacteria and antifungal activity against pathogens like Aspergillus fumigatus and Candida albicans (Devi, Shahnaz, & Prasad, 2022). These findings highlight the compound's potential in addressing infectious diseases.
Anti-inflammatory and Molecular Docking Studies
Another series of derivatives, 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid, exhibited promising anti-inflammatory activity in both in vitro and in vivo models. Molecular docking studies were conducted to understand their binding affinity, offering insights into their potential mechanism of action (Nikalje, Hirani, & Nawle, 2015).
Antitumor Properties
Some benzothiazole derivatives, including those similar to the compound , have been evaluated for antitumor activities. For example, novel 2-(4-aminophenyl)benzothiazoles possess selective and potent antitumor properties in vitro and in vivo (Bradshaw et al., 2002). Such studies are crucial in the ongoing search for effective cancer treatments.
Photovoltaic Efficiency and Ligand-Protein Interactions
Research on bioactive benzothiazolinone acetamide analogs includes studies on their photovoltaic efficiency and ligand-protein interactions, indicating potential applications in renewable energy technologies and as targeted therapeutic agents (Mary et al., 2020).
properties
IUPAC Name |
2-benzylsulfanyl-N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3S/c20-15-6-8-16(9-7-15)22-11-17(25-19(22)24)10-21-18(23)13-26-12-14-4-2-1-3-5-14/h1-9,17H,10-13H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGJZJJVGACRDPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)N1C2=CC=C(C=C2)F)CNC(=O)CSCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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